Cas no 51084-83-4 (2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride)

• Product Name: 2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride
• CAS No: 51084-83-4
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD01673084
• CID: 365832
• PubChem ID: 3026271
• Update Time: 2025-06-15

2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-chlorophenyl)ethanone hydrochloride
• 2-AMINO-1-(3-CHLORO-PHENYL)-ETHANONEHYDROCHLORIDE
• 2-AMINO-3'-CHLOROACETOPHENONE HYDROCHLORIDE
• Ethanone, 2-amino-1-(3-chlorophenyl)-, hydrochloride (1:1)
• 2-Amino-1-(3-chloro-phenyl)-ethanone
• 2-Amino-3'-chloroacetophenone HCl
• 3-chlorophenacylamine hydrochloride
• aminomethyl 3-chlorophenyl ketone hydrochloride
• hydrochloride
• 2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride
• 51084-83-4
• ORPJIXJTXWDVRY-UHFFFAOYSA-N
• FT-0652170
• MFCD01673084
• CS-0072068
• A828433
• SY302507
• C78269
• SCHEMBL2222643
• AMY27942
• DTXSID00388592
• 2-amino-1-(3-chlorophenyl)ethanone;hydrochloride
• AM58500000
• F2167-9283
• 2-amino1-(3-chlorophenyl)ethanone hydrochloride
• FT-0731618
• 2-amino-1-(3-chlorophenyl)ethanone HCl
• Z1741966377
• BCA08483
• FS-6217
• NIOSH/AM5850000
• 2-Amino-1-(3-chloro-phenyl)-ethanone hydrochloride
• Acetophenone, 2-amino-3'-chloro-, hydrochloride
• 3-Chloro-omega-aminoacetophenone hydrochloride
• AKOS015890034
• EN300-729476
• DB-071298

• MDL： MFCD01673084
• Inchi： 1S/C8H8ClNO.ClH/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-4H,5,10H2;1H
• InChI Key： ORPJIXJTXWDVRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CN)=O.Cl

Computed Properties

• Exact Mass: 205.00600
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 222 ºC
• PSA: 43.09000
• LogP: 2.98370

2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride

Recent Advances in the Study of 2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride (CAS: 51084-83-4)

2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride (CAS: 51084-83-4) is a chemical compound of significant interest in the field of medicinal chemistry and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its pharmacological properties and synthetic pathways. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the biomedical field.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel psychoactive substances (NPS). The research highlighted its structural similarity to amphetamines, making it a valuable intermediate in the development of central nervous system (CNS) active drugs. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity, ensuring reliable results for further pharmacological testing.

Another significant research effort focused on the compound's potential as an antimicrobial agent. A 2023 study in the European Journal of Pharmaceutical Sciences demonstrated that derivatives of 2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride exhibited moderate antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus. The researchers synthesized several analogs and evaluated their efficacy, identifying key structural features that enhance antimicrobial properties. These findings open new avenues for the development of novel antibiotics to combat resistant bacterial strains.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have improved the efficiency of producing 2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride. A study in Organic Process Research & Development reported a novel catalytic method that significantly reduces reaction times and improves yields. This innovation is particularly relevant for industrial-scale production, addressing previous challenges related to cost and scalability.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and long-term effects. Regulatory agencies continue to monitor its use, especially in the context of NPS. Future research directions may include comprehensive toxicological studies and the exploration of its potential in treating neurological disorders, given its structural resemblance to known CNS-active compounds.

In conclusion, 2-amino-1-(3-chlorophenyl)ethan-1-one hydrochloride (CAS: 51084-83-4) represents a compound of growing importance in medicinal chemistry. Its versatility as a synthetic intermediate and potential therapeutic agent underscores the need for continued research to unlock its full potential while ensuring safety and efficacy.